Cas no 2503205-21-6 (2-(trifluoromethyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine hydrochloride)

• Product Name: 2-(trifluoromethyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine hydrochloride
• CAS No: 2503205-21-6
• MF: C₇H₈ClF₃N₂S
• MW: 244.665029525757
• MDL: MFCD32859895
• CID: 5670247
• PubChem ID: 155822641
• Update Time: 2025-05-20

2-(trifluoromethyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2503205-21-6
• EN300-27151589
• 2-(trifluoromethyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine hydrochloride
• 2-(Trifluoromethyl)-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine;hydrochloride
• Thiazolo[5,4-c]pyridine, 4,5,6,7-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:1)
• 2-(trifluoromethyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine hydrochloride

• MDL： MFCD32859895
• Inchi： 1S/C7H7F3N2S.ClH/c8-7(9,10)6-12-4-1-2-11-3-5(4)13-6;/h11H,1-3H2;1H
• SMILES： Cl.S1C(C(F)(F)F)=NC2=C1CNCC2

Computed Properties

• Exact Mass: 244.0048816g/mol
• Monoisotopic Mass: 244.0048816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Additional information on 2-(trifluoromethyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine hydrochloride

Introduction to 2-(Trifluoromethyl)-4H,5H,6H,7H-1,3Thiazolo[5,4-C]Pyridine Hydrochloride (CAS No. 2503205-21-6)

The compound 2-(Trifluoromethyl)-4H,5H,6H,7H-1,3Thiazolo[5,4-C]Pyridine Hydrochloride, identified by the CAS registry number CAS No. 2503205-21-6, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically a thiazolo-pyridine derivative with a trifluoromethyl substituent. The presence of the trifluoromethyl group introduces unique electronic and steric properties, making it a valuable molecule in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and cyclization reactions. The incorporation of the trifluoromethyl group enhances the molecule's stability and bioavailability, making it an attractive candidate for pharmaceutical applications. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents targeting various diseases.

In terms of structural characterization, the compound exhibits a rigid bicyclic framework with conjugated π-systems. This feature contributes to its strong absorption properties in the ultraviolet-visible spectrum, which has been exploited in optoelectronic materials. Studies have shown that thin films prepared from this compound exhibit excellent charge transport properties, making them suitable for organic light-emitting diodes (OLEDs) and photovoltaic devices.

The trifluoromethyl substituent also plays a crucial role in modulating the electronic properties of the molecule. Computational studies using density functional theory (DFT) have revealed that this group significantly lowers the energy levels of the molecule's HOMO and LUMO orbitals. This modulation is critical for applications in organic electronics where precise control over charge transport is essential.

Moreover, recent research has focused on the biological activity of this compound. In vitro assays have demonstrated its ability to inhibit specific kinase enzymes involved in cancer cell proliferation. These findings suggest that 2-(Trifluoromethyl)-4H,5H,6H,7H-1,3Thiazolo[5,4-C]Pyridine Hydrochloride could serve as a lead compound for developing targeted cancer therapies. Preclinical studies are currently underway to evaluate its efficacy and safety profile.

In addition to its pharmacological applications, this compound has shown promise in catalysis. Its ability to act as a Lewis acid catalyst has been explored in various organic transformations. Recent reports indicate that it can efficiently catalyze enantioselective reactions under mild conditions, opening new avenues for asymmetric synthesis.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of intermediate thiazole derivatives and subsequent cyclization to form the pyridine ring system. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality.

In terms of environmental impact assessment studies conducted on this compound reveal that it exhibits low toxicity towards aquatic organisms under standard test conditions. This finding is crucial for its potential use in industrial settings where environmental safety is a primary concern.

Furthermore,the crystal structure of this compound has been determined using X-ray diffraction techniques revealing a layered structure with strong intermolecular hydrogen bonding interactions.These structural insights provide valuable information for understanding its physical properties such as solubility,melting point,and thermal stability.

In conclusion,2-(Trifluoromethyl)-4H,5H,6H,7H-1,3Thiazolo[5,4-C]Pyridine Hydrochloride(CAS No.2503205-21-6)is amulti-functionalchemical entity with diverse applications across pharmaceuticals,optoelectronics,catalysis,and materials science.The ongoing research into its properties continues to uncover new opportunities for its utilization,reinforcing its importance as a key molecule in modern chemistry.